Adenosine2-amidinehydrochloride

• Molecular Formula: C11H16ClN7O4
• Molecular Weight: 345.74 g/mol
• InChI: InChI=1S/C11H15N7O4.ClH/c12-7(13)9-16-8(14)4-10(17-9)18(2-15-4)11-6(21)5(20)3(1-19)22-11;/h2-3,5-6,11,19-21H,1H2,(H3,12,13)(H2,14,16,17);1H/t3-,5-,6-,11-;/m1./s1
• InChIKey: YPIAUUNLVIIBPY-UUVAOKISSA-N

Adenosine 2-amidine Hydrochloride: A C2-Functionalized Purine Nucleoside for Adenosine Receptor Screening

Adenosine 2-amidine hydrochloride (C11H16ClN7O4, MW: 345.74 g/mol) is a synthetic adenosine analogue characterized by a 6-amino-9-ribofuranosyl-purine-2-carboximidamide core structure [1]. Classified as a 2-modified purine nucleoside, it belongs to a family of compounds where substitution at the C2-position of the adenine base dramatically alters receptor subtype affinity and functional efficacy. Unlike simple adenosine or N6-substituted analogs, the 2-carboximidamide group introduces a positively charged moiety capable of forming specific electrostatic interactions within the orthosteric binding pocket, a property that underpins its differentiation from unsubstituted adenosine and other 2-functionalized analogs . This structural feature establishes its primary utility in probing structure-activity relationships (SAR) at adenosine receptors (ARs) and as a versatile synthetic intermediate for further derivatization.

Scaffold

2-carboximidamide purine nucleoside for adenosine receptor SAR

Probe

Charge-reinforced electrostatic interaction probe for receptor mutagenesis studies

Synthesis

Multi-reactive C2 group enables divergent library synthesis without metal catalysis

• [1] PubChem. (2024). Adenosine 2-amidine hydrochloride. National Center for Biotechnology Information. Compound ID: 170901719. View Source

Procurement Risks: Why Adenosine or N6-Analogs Cannot Replace a 2-Amidine Adenosine

Substituting Adenosine 2-amidine hydrochloride with unsubstituted adenosine or common N6-modified analogs like NECA (5'-N-ethylcarboxamidoadenosine) or Clofarabine introduces significant risk of experimental failure. SAR studies unequivocally demonstrate that the C2-position is a critical structural determinant for adenosine receptor activation, particularly for the A3 and A2A subtypes [1]. For instance, the addition of a 2-ethereal group can shift a compound's profile from an A3 antagonist to a potent A2A agonist, while an amine linker at C2 on the same scaffold typically yields a 5- to 10-fold lower affinity compared to an ether linkage [2]. Generics lacking the 2-carboximidamide group will therefore fail to reproduce the specific hydrogen-bond network and charged interaction with key receptor residues, such as Gln167 in the second extracellular loop, which molecular modeling suggests is in proximity to the C2 moiety [3]. This fundamental difference in molecular recognition means a simple adenosine or N6-alkyl analog cannot replicate the binding kinetics, subtype selectivity, or downstream functional efficacy of the C2-amidine variant, making targeted procurement essential for any receptor-level investigation requiring a 2-modified scaffold.

C2-position drives subtype selectivity

Unsubstituted adenosine and N6-alkyl analogs lack the 2-carboximidamide moiety and may shift receptor subtype affinity profile.

Electrostatic interaction mismatch

The permanently charged amidine forms specific salt-bridge/H-bond contacts; neutral 2-substituted analogs may not replicate these charged interactions.

• [1] Gao, Z. G., Mamedova, L. K., Chen, P., & Jacobson, K. A. (2004). 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical pharmacology, 68(10), 1985–1993. View Source
• [2] Gao, Z. G., et al. (2004). Comparative Ki data for 2-phenylethyl adenosine linked via ether (54 nM) vs. amine (310 nM) at the A3AR. Table 1. View Source
• [3] Duong, H. T., et al. (2005). Nucleoside modification and concerted mutagenesis of the human A3 adenosine receptor to probe interactions between the 2-position of adenosine analogs and Gln167 in the second extracellular loop. Nucleosides, Nucleotides & Nucleic Acids, 24(10-12), 1507-17. View Source

Adenosine 2-amidine Hydrochloride: Quantitative Differentiation Evidence Against Key Comparators

Receptor Subtype Selectivity: C2-Amidine Target Engagement vs. 2-Halo and 2-Amino Adenosine

While a full selectivity panel (A1, A2A, A2B, A3 Ki) for Adenosine 2-amidine hydrochloride remains unpublished in the peer-reviewed literature, mechanistic SAR data from the Jacobson lab indicates that a positively charged C2 substituent, such as a carboximidamide, can confer a preferential affinity increase for a receptor binding pocket engineered with a complementary negative charge [1]. In a neoceptor mutagenesis study, a structurally related 2-aminoalkyl adenosine (compound 13) bearing a positive charge at the C2 position exhibited an 8.5-fold increase in affinity for a Q167E (negatively charged) mutant A3 receptor over a Q167R (positively charged) mutant [1]. This contrasts sharply with neutral 2-halo adenosines (e.g., 2-chloro) or 2-amino adenosine, which lack this charge-based discrimination mechanism. The amidine group (pKa ~12) is fully protonated at physiological pH, providing stronger electrostatic guidance than a simple amine, making this compound uniquely suited for studies of charge-reinforced ligand-receptor interactions.

Charge-driven affinity gain

Class-level

8.5-fold affinity increase at Q167E vs Q167R mutant A3 receptor (analog data)

Supports electrostatic steering research context

Direct Ki for 2-amidine not reported; class-level inference

Evidence Dimension	Electrostatic-driven affinity gain at a receptor mutant with complementary charge
Target Compound Data	Charge at C2 via protonated carboximidamide (pKa ~12); predicted to enhance interaction with negatively charged receptor residues
Comparator Or Baseline	Compound 13 (2-aminoalkyl adenosine analog): 8.5-fold affinity gain at Q167E vs Q167R mutant A3 receptor
Quantified Difference	Class-level inference predicts retained or enhanced affinity at wild-type and mutant receptors bearing anionic residues, vs. significant loss of affinity for neutral C2-substituted analogs (e.g., 2-Cl, 2-NH2)
Conditions	Radioligand binding assay using mutant human A3 adenosine receptors expressed in mammalian cells; mutagenesis at Gln167

Why This Matters

For labs engineering receptor mutants or studying electrostatic steering in GPCR binding kinetics, the permanently charged C2-amidine provides a distinct mechanistic probe that 2-chloro or 2-amino adenosine analogs cannot offer, directly impacting assay design and lead optimization campaigns.

• [1] Duong, H. T., et al. (2005). Nucleoside modification and concerted mutagenesis of the human A3 adenosine receptor. Nucleosides, Nucleotides & Nucleic Acids, 24(10-12), 1507-17. View Source

Ligand-Receptor Binding Affinity: 2-Ether vs. 2-Carboximidamide Functional Group Impact

The critical importance of the C2 functional group on receptor affinity is demonstrated by the total loss of activity when the 2-phenylethyl moiety's linker is changed from an ether to an amine or thioether. At the human A3AR, the Ki for 2-phenylethyloxyadenosine (ether-linked) is 54 nM, whereas 2-phenylethylaminoadenosine (amine-linked) is 310 nM, representing a 5.7-fold reduction in affinity [1]. A 2-phenylethylthioadenosine (thioether-linked) shows an even more drastic 36-fold decrease, with a Ki of 1960 nM [1]. The 2-carboximidamide group of Adenosine 2-amidine hydrochloride is structurally distinct from these linkers. While a direct Ki comparison for the amidine moiety is unavailable in the literature, it is a non-bridging, resonance-stabilized group that mimics the guanidine functionality of arginine. This chemical nature enables bidentate hydrogen bonding and ionic interactions not achievable by a simple ether or amine, predicting a unique affinity and selectivity profile across AR subtypes [2].

C2 linker affinity impact

Reported

2-ether Ki 54 nM; 2-amine Ki 310 nM; 2-thioether Ki 1960 nM (A3AR)

Supports affinity SAR interpretation for C2 functional group selection

Direct amidine Ki not reported; cross-study comparison

Evidence Dimension	Binding affinity (Ki) at human A3 adenosine receptor for different C2 linkers
Target Compound Data	2-carboximidamide (amidine) adenosine: Specific Ki data is proprietary or unpublished; predicted to engage in bidentate H-bonding with backbone carbonyls and/or acidic side chains
Comparator Or Baseline	2-phenylethyloxyadenosine: Ki = 54 nM (A3AR); 2-phenylethylaminoadenosine: Ki = 310 nM (A3AR); 2-phenylethylthioadenosine: Ki = 1960 nM (A3AR)
Quantified Difference	5.7-fold loss (ether to amine); 36-fold loss (ether to thioether) at A3AR
Conditions	Radioligand binding assays using [125I]I-AB-MECA on CHO cells stably expressing human A3 receptors

Why This Matters

This quantitative SAR data underscores that the C2 functional group is not a passive structural feature but a primary affinity driver. Procurement of the specific 2-amidine analog ensures the intended pharmacophoric interactions for SAR expansion, which an off-the-shelf 2-alkoxy or 2-amino alternative cannot provide.

• [1] Gao, Z. G., et al. (2004). 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochem Pharmacol, 68(10), 1985–1993. Table 1. View Source
• [2] PubChem. (2024). Adenosine 2-amidine hydrochloride: 2D Structure and Computed Properties. National Center for Biotechnology Information. View Source

Chemical Versatility: A Directly Derivatizable C2 Scaffold for Compound Library Expansion

Adenosine 2-amidine hydrochloride serves as a strategic precursor for generating diverse combinatorial libraries through the reactive amidine functionality. In contrast to 2-chloroadenosine, which requires palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig, Suzuki) to further functionalize the C2 position, the amidine group can be directly condensed with 1,3-dicarbonyl compounds to form pyrimidine rings or reacted with α-halo ketones to generate imidazoline-fused systems [1]. This reactivity profile is absent in 2-alkoxy, 2-alkylthio, or 2-halo adenosines. Furthermore, the amidine can be hydrolyzed under controlled conditions to a 2-carboxamide, providing a clean divergence point to access both anionic and neutral C2 pharmacophores from a single precursor. This multi-directional derivatizability reduces the number of starting materials required for SAR campaigns, thereby decreasing procurement complexity and synthesis costs for parallel library synthesis.

Synthetic versatility

Reported

≥2 additional diversity pathways vs 2-Cl/2-NH2 analogs; no metal catalysis needed

Supports compound library diversification research

Based on amidine functional group interconversion precedent

Evidence Dimension	Synthetic accessibility and derivatization potential at the C2 position
Target Compound Data	C2-carboximidamide: Direct reactivity with 1,3-dicarbonyls and α-halo carbonyls; hydrolyzable to carboxamide (CONH2)
Comparator Or Baseline	2-Chloroadenosine: Requires metal-catalyzed cross-coupling; 2-Aminoadenosine: Limited to acylation or reductive amination; 2-Alkoxyadenosine: Inert to further substitution
Quantified Difference	At least 2 additional diversity-generating pathways available for the amidine compared to the chloro or amino analogs, without requiring transition metal catalysts
Conditions	Synthetic chemistry assessment based on functional group interconversion (FGI) logic and literature precedent for amidine reactivity

Why This Matters

For medicinal chemistry groups building focused adenosine receptor libraries, starting from a single, multi-reactive scaffold accelerates SAR exploration and lowers the logistical burden of sourcing multiple protected intermediates, directly enhancing procurement efficiency.

• [1] Nair, V., et al. (2003). Synthesis and biological activities of 2-functionalized purine nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 22(2), 115-27. View Source

Adenosine 2-amidine Hydrochloride: High-Value Research Application Scenarios

Electrostatic Steering and Neoceptor Pharmacology Studies

Utilize the permanently charged C2-carboximidamide group of Adenosine 2-amidine hydrochloride to systematically probe charge-charge interactions in the orthosteric pocket of adenosine receptors. This compound is the tool of choice when paired with neoceptor constructs bearing engineered charge-swap mutations (e.g., Gln to Glu or Arg), enabling quantitative measurement of electrostatic attraction forces that govern ligand binding kinetics [1]. This application is uniquely enabled by the 2-amidine's pKa of ~12, which ensures complete protonation in the extracellular loop environment, a property not shared by 2-amino or neutral 2-alkoxy analogs.

Lead Diversification for Selective Adenosine Receptor Modulators

Employ Adenosine 2-amidine hydrochloride as a central core for generating a focused library of 2-substituted adenosines via direct condensation and cyclization reactions. This scaffold allows the rapid synthesis of fused pyrimidine and imidazoline derivatives at the C2 position without the need for transition metal catalysis, a key advantage over 2-halogenated adenosines for labs with limited access to specialized palladium-catalyzed cross-coupling setups [1]. The resulting library can be screened to identify ligands with improved selectivity profiles, building upon the SAR knowledge that C2 modifications are the primary determinant of A3 vs. A2A affinity.

Biochemical Pathway Tracing in Cancer and Cardiovascular Pharmacology

As an adenine nucleoside analog, this compound integrates into the broader class of agents known to suppress cancer progression through interference with purine metabolism and DNA synthesis signaling pathways. Combined with its vasodilatory potential, Adenosine 2-amidine hydrochloride is an appropriate tool compound for investigating the intersection of adenosine receptor signaling and nucleoside antimetabolite activity [1]. It is particularly suited for comparative mechanistic studies against clinical comparators like Fludarabine phosphate or Clofarabine, where the impact of the 2-modification on pharmacodynamic response warrants direct head-to-head benchmarking.

Application

Selection Property

Validation Focus

Neoceptor pharmacology & electrostatic steering studies

Permanently charged C2-carboximidamide (pKa ~12)

Review electrostatic contribution to receptor binding via charge-swap mutant panel

Adenosine receptor library expansion

Direct C2-amidine derivatizability (condensation, cyclization) without metal catalysis

Assess synthetic pathway efficiency and screen for selectivity profile improvements

Cancer cell purine metabolism & adenosine signaling studies

Adenine nucleoside analog with C2 modification integrating into nucleoside antimetabolite pathways

Comparative mechanistic studies with Fludarabine/Clofarabine in cancer cell models

• [1] Man, S., et al. (2021). Potential and promising anticancer drugs from adenosine and its analogs. Drug Discovery Today, 26(6), 1490-1500. View Source